Cas no 1958091-90-1 ((3AR,7AS)-1-Methyl-3-phenylhexahydro-1H-imidazo[4,5-C]pyridin-2(3H)-one hcl)

• Product Name: (3AR,7AS)-1-Methyl-3-phenylhexahydro-1H-imidazo[4,5-C]pyridin-2(3H)-one hcl
• CAS No: 1958091-90-1
• MF: C₁₃H₁₈ClN₃O
• MW: 267.754521846771
• CID: 4780042
• Update Time: 2025-07-22

(3AR,7AS)-1-Methyl-3-phenylhexahydro-1H-imidazo[4,5-C]pyridin-2(3H)-one hcl Chemical and Physical Properties

Names and Identifiers

• (3AR,7AS)-1-METHYL-3-PHENYLHEXAHYDRO-1H-IMIDAZO[4,5-C]PYRIDIN-2(3H)-ONE HCL
• F50114
• (3AR,7AS)-1-Methyl-3-phenylhexahydro-1H-imidazo[4,5-C]pyridin-2(3H)-one hcl

• Inchi： 1S/C13H17N3O.ClH/c1-15-11-7-8-14-9-12(11)16(13(15)17)10-5-3-2-4-6-10;/h2-6,11-12,14H,7-9H2,1H3;1H/t11-,12+;/m0./s1
• InChI Key： CDJXSJNRAPXTMM-ZVWHLABXSA-N
• SMILES： Cl.O=C1N(C2C=CC=CC=2)[C@@H]2CNCC[C@@H]2N1C

Computed Properties

• Exact Mass: 267.1138399 g/mol
• Monoisotopic Mass: 267.1138399 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 301
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 267.75
• Topological Polar Surface Area: 35.6

Additional information on (3AR,7AS)-1-Methyl-3-phenylhexahydro-1H-imidazo[4,5-C]pyridin-2(3H)-one hcl

Comprehensive Overview of (3aR,7aS)-1-Methyl-3-phenylhexahydro-1H-imidazo[4,5-c]pyridin-2(3H)-one HCl (CAS No. 1958091-90-1)

The compound (3aR,7aS)-1-Methyl-3-phenylhexahydro-1H-imidazo[4,5-c]pyridin-2(3H)-one HCl, with CAS No. 1958091-90-1, is a structurally unique heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its intricate imidazo[4,5-c]pyridine core, combined with a phenyl substituent and methyl group, makes it a valuable scaffold for drug discovery and development. Researchers are particularly interested in its potential applications in central nervous system (CNS) disorders, given its structural similarity to other bioactive compounds targeting neurotransmitter pathways.

One of the most frequently searched questions about this compound revolves around its synthesis and purity. The enantiomerically pure form, denoted by the (3aR,7aS) configuration, is critical for ensuring biological activity and minimizing off-target effects. Advanced chromatographic techniques, such as HPLC and chiral separation, are often employed to achieve high purity. Additionally, the HCl salt form enhances solubility, making it more suitable for in vitro and in vivo studies. These properties align with the growing demand for highly soluble and bioavailable compounds in modern drug development.

Another hot topic in the scientific community is the potential role of (3aR,7aS)-1-Methyl-3-phenylhexahydro-1H-imidazo[4,5-c]pyridin-2(3H)-one HCl in addressing neurodegenerative diseases. With increasing global focus on conditions like Alzheimer's and Parkinson's, researchers are exploring novel mechanisms of action. Preliminary studies suggest that this compound may interact with G-protein-coupled receptors (GPCRs), which are pivotal in neuronal signaling. This has led to a surge in searches for GPCR modulators and small molecule therapeutics targeting CNS pathways.

The compound's imidazo[4,5-c]pyridine backbone is also a subject of interest in medicinal chemistry. Its rigid structure and ability to form hydrogen bonds make it a versatile building block for designing selective enzyme inhibitors. For instance, it has been investigated in the context of kinase inhibition, a rapidly expanding field in oncology and inflammation research. Users often search for kinase inhibitor scaffolds and structure-activity relationships (SAR), highlighting the need for detailed molecular insights.

From a commercial perspective, CAS No. 1958091-90-1 is frequently listed in catalogs of specialized pharmaceutical intermediates and research chemicals. Suppliers emphasize its high purity grade (>98%) and compliance with Good Manufacturing Practices (GMP), catering to the stringent requirements of preclinical and clinical studies. This aligns with the broader trend of outsourcing synthetic chemistry to meet the demands of drug discovery pipelines.

In summary, (3aR,7aS)-1-Methyl-3-phenylhexahydro-1H-imidazo[4,5-c]pyridin-2(3H)-one HCl represents a promising candidate for multiple therapeutic areas. Its unique chemical properties, combined with the growing emphasis on CNS-targeted therapies and precision medicine, ensure its continued relevance in scientific and industrial applications. As research progresses, this compound is likely to remain a focal point for innovative drug design and mechanistic studies.